Cas no 308297-39-4 (ethyl 5-2-(4-fluorophenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate)

• Product Name: ethyl 5-2-(4-fluorophenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate
• CAS No: 308297-39-4
• MF: C₂₀H₁₇FO₅
• MW: 356.344389677048
• CID: 5971596
• PubChem ID: 979386
• Update Time: 2025-10-29

ethyl 5-2-(4-fluorophenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-2-(4-fluorophenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate
• ethyl 5-(2-(4-fluorophenyl)-2-oxoethoxy)-2-methylbenzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 5-[2-(4-fluorophenyl)-2-oxoethoxy]-2-methyl-, ethyl ester
• Oprea1_343937
• F1190-0024
• ethyl 5-[2-(4-fluorophenyl)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate
• AKOS002163620
• 308297-39-4
• Z57110144

• Inchi： 1S/C20H17FO5/c1-3-24-20(23)19-12(2)26-18-9-8-15(10-16(18)19)25-11-17(22)13-4-6-14(21)7-5-13/h4-10H,3,11H2,1-2H3
• InChI Key： CLYKUNVBSNJHQS-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(OCC(C3=CC=C(F)C=C3)=O)C=C2C(C(OCC)=O)=C1C

Computed Properties

• Exact Mass: 356.10600180g/mol
• Monoisotopic Mass: 356.10600180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 65.7Ų

Additional information on ethyl 5-2-(4-fluorophenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate

Ethyl 5-2-(4-fluorophenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate: A Comprehensive Overview

Ethyl 5-2-(4-fluorophenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate, with CAS No. 308297-39-4, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and agricultural science. This compound belongs to the class of benzofurans, which are known for their unique structural properties and potential bioactivity. The molecule's structure incorporates a benzofuran ring system, which is further substituted with an ethoxy group and a fluorophenyl moiety, making it a promising candidate for various applications.

The synthesis of ethyl 5-2-(4-fluorophenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate involves a series of intricate organic reactions, including Friedel-Crafts acylation and subsequent esterification steps. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, reducing the time required for the process while maintaining product quality.

One of the most notable applications of this compound is in the development of bioactive agents. Studies have demonstrated that ethyl 5-2-(4-fluorophenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate exhibits potent antimicrobial activity, particularly against gram-positive bacteria. This property makes it a potential candidate for use in antibacterial formulations, especially in light of the growing concern over antibiotic resistance.

In addition to its antimicrobial properties, this compound has shown promise in the field of cancer research. Preclinical studies have indicated that it may possess cytotoxic effects against certain types of cancer cells, suggesting its potential as a chemotherapeutic agent. However, further research is required to fully understand its mechanism of action and to evaluate its safety profile for human use.

The fluorophenyl group within the molecule plays a crucial role in determining its pharmacokinetic properties. Fluorine substitution is known to enhance lipophilicity and improve drug absorption, which are critical factors in drug design. Recent studies have also explored the impact of this substitution on the compound's stability under various physiological conditions, providing valuable insights into its suitability for therapeutic applications.

Ethical considerations and regulatory compliance are paramount in the development and application of such compounds. Researchers must adhere to strict guidelines to ensure that their work does not inadvertently contribute to the misuse or misapplication of these substances. The global scientific community continues to emphasize responsible innovation, particularly in areas where compounds like ethyl 5-2-(4-fluorophenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate could have far-reaching implications.

In conclusion, ethyl 5-2-(4-fluorophenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate represents a significant advancement in organic synthesis and holds immense potential across multiple disciplines. As research progresses, it is anticipated that this compound will continue to play a pivotal role in addressing some of the most pressing challenges in modern science.